Cas no 953930-28-4 (2-(4-chlorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide
• CAS No: 953930-28-4
• MF: C₁₇H₂₅ClN₂O₃
• MW: 340.845003843308
• CID: 6309117
• PubChem ID: 16895508
• Update Time: 2025-05-19

2-(4-chlorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide
• 953930-28-4
• VU0630807-1
• F5033-0199
• 2-(4-chlorophenoxy)-N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}acetamide
• AKOS024491455
• 2-(4-chlorophenoxy)-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]acetamide
• 2-(4-chlorophenoxy)-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)acetamide

• Inchi： 1S/C17H25ClN2O3/c1-22-11-10-20-8-6-14(7-9-20)12-19-17(21)13-23-16-4-2-15(18)3-5-16/h2-5,14H,6-13H2,1H3,(H,19,21)
• InChI Key： YCAYFXWYYCGLSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC1CCN(CCOC)CC1)=O

Computed Properties

• Exact Mass: 340.1553704g/mol
• Monoisotopic Mass: 340.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.8Ų

Additional information on 2-(4-chlorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide

Compound CAS No. 953930-28-4: 2-(4-chlorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide

The compound with CAS No. 953930-28-4, commonly referred to as 2-(4-chlorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide, is a highly specialized organic compound with a complex structure. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents.

The chemical structure of this compound is characterized by a piperidine ring system, which is a six-membered cyclic amine. The piperidine ring is substituted at the 4-position with a methylene group attached to an acetamide moiety. The acetamide group itself is further substituted with a phenoxy group, specifically a 4-chlorophenoxy group, which introduces additional electronic and steric effects. This structural complexity contributes to the compound's unique reactivity and biological activity.

Recent research has focused on the synthesis of this compound, exploring various methodologies to optimize its production. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the necessary carbon-carbon bonds. These methods not only enhance the yield but also improve the overall purity of the compound, making it more suitable for advanced applications.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it ideal for use in organic synthesis and analytical techniques such as high-performance liquid chromatography (HPLC). The compound's stability under various conditions has also been extensively studied, with findings indicating that it remains stable under normal storage conditions but may degrade under harsh acidic or basic environments.

The biological activity of 2-(4-chlorophenoxy)-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}acetamide has been a focal point of recent investigations. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in the development of novel therapeutic agents. Additionally, preliminary pharmacokinetic studies indicate that the compound has favorable absorption and bioavailability profiles, further supporting its potential as a drug candidate.

One of the most promising applications of this compound lies in its potential use as an anticancer agent. Recent research has explored its ability to induce apoptosis in cancer cells while sparing normal cells, which is a critical factor in cancer therapy. The compound's mechanism of action involves targeting specific signaling pathways that are overactive in cancer cells, thereby inhibiting their growth and proliferation.

In conclusion, CAS No. 953930-28-4 represents a cutting-edge compound with immense potential across multiple disciplines. Its intricate chemical structure, coupled with its unique physical and biological properties, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.